Cas no 1179849-45-6 (2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid)

• Product Name: 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid
• CAS No: 1179849-45-6
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD12859410
• CID: 2622378
• PubChem ID: 53211176
• Update Time: 2025-05-21

2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006082853
• 4-Fluoro-2',5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• MFCD12859410
• 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid, 95%
• 2-(2,5-DIMETHYLPHENYL)-5-FLUOROBENZOIC ACID
• DTXSID50681207
• 1179849-45-6
• 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid

• MDL： MFCD12859410
• Inchi： 1S/C15H13FO2/c1-9-3-4-10(2)13(7-9)12-6-5-11(16)8-14(12)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： BWXJBSSNOUDPJH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid

Research Brief on 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid (CAS: 1179849-45-6): Recent Advances and Applications

The compound 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid (CAS: 1179849-45-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development. The compound's unique structural features, including the fluorinated benzoic acid moiety and dimethylphenyl group, make it a promising candidate for further investigation.

Recent studies have highlighted the role of 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the development of selective COX-2 inhibitors, which exhibit reduced gastrointestinal toxicity compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The compound's fluorine atom enhances its binding affinity and metabolic stability, making it a valuable scaffold for drug design.

In addition to its applications in inflammation, 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid has shown promise in oncology research. A preprint article from *Bioorganic & Medicinal Chemistry Letters* (2024) reported its incorporation into a series of kinase inhibitors targeting aberrant signaling pathways in colorectal cancer. The compound's ability to modulate protein-protein interactions and inhibit key oncogenic kinases underscores its versatility as a pharmacophore. Computational modeling and in vitro assays further validated its efficacy, with IC50 values in the low micromolar range.

The synthesis of 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid has also seen advancements, with recent protocols emphasizing greener and more efficient methodologies. A 2024 paper in *Organic Process Research & Development* described a one-pot catalytic process using palladium nanoparticles, achieving yields exceeding 85% while minimizing waste. This innovation addresses scalability challenges and aligns with the pharmaceutical industry's growing emphasis on sustainable chemistry.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and selectivity. Future research directions may include structural derivatization to enhance bioavailability and reduce off-target effects. Collaborative efforts between academia and industry will be crucial to translating these findings into clinically viable therapeutics. Overall, 2-(2,5-Dimethylphenyl)-5-fluorobenzoic acid represents a compelling case study in the intersection of chemical synthesis and biological discovery, with broad implications for drug development.